Cas no 174669-73-9 (2-Fluoropyridine-3-boronic acid)

• Product Name: 2-Fluoropyridine-3-boronic acid
• CAS No: 174669-73-9
• MF: C₅H₅BFNO₂
• MW: 140.908104658127
• MDL: MFCD74669739
• CID: 65978
• PubChem ID: 2783270
• Update Time: 2025-09-23

2-Fluoropyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoropyridin-3-yl)boronic acid
• 2-Fluoro-3-pyridylboronic acid
• Boronic acid, B-(2-fluoro-3-pyridinyl)-
• 2-Fluoro-3-pyridineboronic acid
• 2-Fluoropyridine-3-boronic Acid (contains varying amounts of Anhydride)
• 2-Fluoropyridin-3-ylboronic acid
• 2-fluoropyridine-3-boronic acid
• 2-fluoro-3-pyridilboronic acid
• 2-fluoro-3-pyridinylboronic acid
• 2-fluoropryridine-3-boronic acid
• 2-fluoropyridin-3-yl-3-boronic acid
• 2-Fluoro-3-pyridylboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0506
• 3-Borono-2-fluoropyridine
• 2-Fluoro-3-pyridylboronic
• 2-Fluoropyridine-3-boronic
• 2-Fluropyridine-3-boronic acid
• 2-Fluoro-3-pyridylboronicacid
• GS-6752
• AC-6984
• BORONIC ACID, (2-FLUORO-3-PYRIDINYL)-
• Z1741966908
• 2-fluoropyridin-3-yl boronic acid
• AM20050883
• 2-fluoropyridine 3-boronic acid
• CS-D1043
• AKOS000285081
• AB14130
• 2-fluoro-3-dihydroxyborylpyridine
• CHEMBL3236608
• BCP22996
• SY014062
• FT-0643668
• 2-fluoro-pyridyl boronic acid
• EN300-119267
• YUHZIUAREWNXJT-UHFFFAOYSA-N
• HY-32950
• Isohexanes
• (2-fluoro-3-pyridinyl)boronic acid
• J-509520
• DTXSID30382548
• 2-Fluoro-pyridine-3-boronic acid
• SCHEMBL28165
• 174669-73-9
• (2-fluoropyridin-3-yl)boronicAcid
• BB 0237394
• RB2044
• 2-Fluoro-pyridine 3-boronic acid
• 2-fluoro-pyridin-3-yl boronic acid
• F0739
• MFCD03411557
• (2-fluoro-3-pyridyl)boronic acid
• 2-Fluoro-3-pyridineboronic acid(contains varying amounts of Anhydride)
• 2-Fluoro-3-pyridylboronic acid,98%
• BBL100314
• STL553939
• DB-028059
• 2-Fluoropyridine-3-boronic acid

• MDL： MFCD74669739
• Inchi： 1S/C5H5BFNO2/c7-5-4(6(9)10)2-1-3-8-5/h1-3,9-10H
• InChI Key： YUHZIUAREWNXJT-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=CN=1
• BRN： 9119935

Computed Properties

• Exact Mass: 141.04000
• Monoisotopic Mass: 141.0397367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 140.91
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3400
• Melting Point: 172°C(lit.)
• Boiling Point: 322.6℃/760mmHg
• Flash Point: 148.9℃
• Refractive Index: 1.507
• PSA: 53.35000
• LogP: -1.09950

2-Fluoropyridine-3-boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters